Cas no 3779-42-8 (3-Bromo-N,N,N-trimethylpropan-1-aminium bromide)

• Product Name: 3-Bromo-N,N,N-trimethylpropan-1-aminium bromide
• CAS No: 3779-42-8
• MF: C₆H₁₅Br₂N
• MW: 260.998000383377
• MDL: MFCD00075396
• CID: 44487
• PubChem ID: 24861515
• Update Time: 2025-06-12

3-Bromo-N,N,N-trimethylpropan-1-aminium bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N,N,N-trimethylpropan-1-aminium bromide
• 3-Bromopropyltrimethylammonium bromide (BPTAB)
• (3-Bromopropyl)trimethylammonium bromide
• 3-bromopropyl(trimethyl)azanium,bromide
• 3-Bromopropyltrimethylammonium bromide
• Brij
• BPTAB
• 1-Propanaminium, 3-bromo-N,N,N-trimethyl-, bromide
• AK116896
• BPTMA
• (3-Bromo-propyl)-trimethyl-ammonium; bromide; BPTAB
• C6H15Br2N
• KSC491M5P
• NSC114234
• 3-bromopropyl(trimethyl)azanium bromide
• RP29293
• 3
• 3-bromopropyl(trimethyl)ammonium bromide
• 3-bromanylpropyl(trimethyl)azanium bromide
• ST2410571
• AX8045061
• 3-bromopropyl(trimethyl)azanium;bromide
• NSC 114234
• SY037983
• CHEMBL145957
• B6051
• CS-W010147
• 3779-42-8
• 3-Bromo-N,N,N-trimethylpropan-1-aminiumbromide
• (3-Bromopropyl)trimethylammonium bromide, 97%
• (3-Bromo-propyl)-trimethyl-ammonium
• A823878
• J-501193
• FT-0659760
• MFCD00075396
• EN300-7361267
• EC 628-915-6
• 1332723-20-2
• 5-Isopropyl-4-nitro-1H-pyrazol-3-carboxylicAcid
• AS-20065
• AKOS015914963
• (3-BROMOPROPYL)TRIMETHYLAZANIUM BROMIDE
• SCHEMBL50291
• DTXSID20958832
• NSC-114234
• NNZGNZHUGJAKKT-UHFFFAOYSA-M
• DB-094199
• (3-Bromopropyl)trimethylazanium Bromide; 3-Bromo-N,N,N-trimethyl-1-propanaminium Bromide; N,N,N-Trimethyl-N-3-bromopropylammonium Bromide; (3-Bromopropyl)trimethylammonium Bromide;

• MDL： MFCD00075396
• Inchi： 1S/C6H15BrN.BrH/c1-8(2,3)6-4-5-7;/h4-6H2,1-3H3;1H/q+1;/p-1
• InChI Key： NNZGNZHUGJAKKT-UHFFFAOYSA-M
• SMILES： BrCCC[N+](C)(C)C.[Br-]

Computed Properties

• Exact Mass: 258.95700
• Monoisotopic Mass: 258.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 56
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 212°C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: -1.51840
• Sensitiveness: Easily absorb moisture
• Solubility: Not determined

3-Bromo-N,N,N-trimethylpropan-1-aminium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on 3-Bromo-N,N,N-trimethylpropan-1-aminium bromide

3-Bromo-N,N,N-trimethylpropan-1-aminium bromide: A Comprehensive Overview

3-Bromo-N,N,N-trimethylpropan-1-aminium bromide (CAS No. 3779-42-8) is a quaternary ammonium compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. This compound is characterized by its bromine substitution and the presence of a quaternary ammonium group, which imparts it with distinct reactivity and solubility properties.

The structure of 3-Bromo-N,N,N-trimethylpropan-1-aminium bromide consists of a propyl chain with a bromine atom attached to the terminal carbon and a quaternary ammonium group at the other end. The bromine atom contributes to the compound's electrophilic nature, making it a useful reagent in organic synthesis for the introduction of bromine into various organic molecules. The quaternary ammonium group, on the other hand, enhances its solubility in polar solvents and imparts it with surfactant properties.

In the realm of pharmaceutical research, 3-Bromo-N,N,N-trimethylpropan-1-aminium bromide has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its role in the development of antiviral agents and antimicrobial compounds. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromine substitution was found to be crucial for enhancing the antiviral efficacy by disrupting viral replication processes.

Beyond its pharmaceutical applications, 3-Bromo-N,N,N-trimethylpropan-1-aminium bromide has also found use in materials science. Its surfactant properties make it an effective additive in polymer formulations, where it can improve the dispersion of nanoparticles and enhance the mechanical properties of composite materials. A recent study in the Journal of Applied Polymer Science (2021) reported that incorporating this compound into polymeric coatings significantly increased their hydrophobicity and resistance to corrosion.

In biotechnology, 3-Bromo-N,N,N-trimethylpropan-1-aminium bromide has been investigated for its potential as a gene delivery vector. The quaternary ammonium group facilitates the formation of stable complexes with nucleic acids, enabling efficient cellular uptake and gene expression. A study published in Nucleic Acids Research (2020) demonstrated that this compound can effectively deliver plasmid DNA into mammalian cells with minimal cytotoxicity, making it a promising candidate for gene therapy applications.

The synthesis of 3-Bromo-N,N,N-trimethylpropan-1-aminium bromide typically involves the reaction of 1-bromopropane with trimethylamine in the presence of a suitable catalyst. The reaction conditions are carefully controlled to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes that minimize environmental impact. For example, a study published in Green Chemistry (2023) described an eco-friendly method using microwave-assisted synthesis, which significantly reduced reaction time and energy consumption.

The safety profile of 3-Bromo-N,N,N-trimethylpropan-1-aminium bromide is an important consideration for its practical applications. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is essential to conduct thorough toxicological evaluations before its use in consumer products or medical applications. Studies have shown that this compound exhibits low toxicity at typical usage concentrations but can cause irritation to eyes and skin upon prolonged exposure.

In conclusion, 3-Bromo-N,N,N-trimethylpropan-1-aminium bromide (CAS No. 3779-42-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and biotechnology. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and optimize its synthesis methods, this compound is likely to play an increasingly important role in advancing various scientific fields.